Cas no 159852-71-8 (4H-Thieno[2',3':4,5]pyrimido[2,1-b]benzothiazol-4-one,2-phenyl-)

• Product Name: 4H-Thieno[2',3':4,5]pyrimido[2,1-b]benzothiazol-4-one,2-phenyl-
• CAS No: 159852-71-8
• MF: C₁₈H₁₀N₂OS₂
• MW: 334.414801120758
• CID: 227182
• PubChem ID: 3074597
• Update Time: 2025-04-19

4H-Thieno[2',3':4,5]pyrimido[2,1-b]benzothiazol-4-one,2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Thieno[2',3':4,5]pyrimido[2,1-b]benzothiazol-4-one,2-phenyl-
• 2-Phenyl-4H-thieno(2'3':4,5)pyrimido(2,1-b)benzothiazol-4-one
• 159852-71-8
• DTXSID10166747
• 4H-Thieno(2',3':4,5)pyrimido(2,1-b)benzothiazol-4-one, 2-phenyl-

• Inchi： 1S/C18H10N2OS2/c21-17-12-10-15(11-6-2-1-3-7-11)22-16(12)19-18-20(17)13-8-4-5-9-14(13)23-18/h1-10H
• InChI Key： TVWTWKYSJAFYES-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N2C(C3C=C(C4C=CC=CC=4)SC=3N=C12)=O

Computed Properties

• Exact Mass: 334.0236
• Monoisotopic Mass: 334.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Density: 1.5
• Boiling Point: 583°C at 760 mmHg
• Flash Point: 306.4°C
• Refractive Index: 1.817
• PSA: 32.67